Cas no 4651-97-2 (2-Amino-4-methylthiophene-3-carboxamide)

• Product Name: 2-Amino-4-methylthiophene-3-carboxamide
• CAS No: 4651-97-2
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• MDL: MFCD00052594
• CID: 85107
• PubChem ID: 293810
• Update Time: 2025-10-29

2-Amino-4-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methylthiophene-3-carboxamide
• 2-Amino-3-carbamoyl-4-methylthiophene
• NSC 160952
• NSC 210726
• DTXSID00303765
• 2-Amino-4-methyl-3-thiophene carboxamide
• TS-00087
• HMS552K15
• AXLIJQRGPVJGSO-UHFFFAOYSA-N
• 2-amino-4-methylthiophene-3-carboxamide, AldrichCPR
• J-507875
• NSC-210726
• 3-Thiophenecarboxamide, 2-amino-4-methyl-
• AKOS000138547
• CHEMBL2313309
• A827061
• NSC210726
• CS-0312838
• 2-amino-4-methyl-thiophene-3-carboxylic acid amide
• Z240126614
• Oprea1_593008
• MFCD00052594
• SCHEMBL944792
• 4651-97-2
• NSC-160952
• AC-23151
• FT-0611132
• 2-Amino-4-methyl-3-thiophenecarboxamide
• AI-942/25034274
• 2-Amino-4-methyl-thiophen-3-carboxamid
• EN300-6732333
• SB66844
• Maybridge1_003931
• NSC160952
• 2-azanyl-4-methyl-thiophene-3-carboxamide
• DB-051384
• STL185522

• MDL： MFCD00052594
• Inchi： 1S/C6H8N2OS/c1-3-2-10-6(8)4(3)5(7)9/h2H,8H2,1H3,(H2,7,9)
• InChI Key： AXLIJQRGPVJGSO-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(C(N)=O)=C1N

Computed Properties

• Exact Mass: 156.03600
• Monoisotopic Mass: 156.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1
• Topological Polar Surface Area: 97.4A^2

Experimental Properties

• Color/Form: solid
• Density: 1.344
• Melting Point: 176-178 ºC
• Boiling Point: 277 ºC
• Flash Point: 121 ºC
• Refractive Index: 1.654
• PSA: 97.35000
• LogP: 2.01910
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Amino-4-methylthiophene-3-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Amino-4-methylthiophene-3-carboxamide

Introduction to 2-Amino-4-methylthiophene-3-carboxamide (CAS No. 4651-97-2)

2-Amino-4-methylthiophene-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 4651-97-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of both amino and carboxamide functional groups in its molecular structure makes it a promising candidate for further chemical modification and biological evaluation.

The structural framework of 2-amino-4-methylthiophene-3-carboxamide consists of a thiophene ring, which is a five-membered aromatic ring containing sulfur, substituted with an amino group at the 2-position, a methyl group at the 4-position, and a carboxamide group at the 3-position. This specific arrangement of substituents contributes to its unique electronic and steric properties, which are critical for its interaction with biological targets. The compound's solubility, stability, and metabolic profile are also influenced by these structural features, making it an interesting subject for drug discovery and development.

In recent years, there has been a growing interest in thiophene-based compounds due to their wide range of pharmacological effects. These effects include antimicrobial, anti-inflammatory, anticancer, and antiviral activities. The 2-amino-4-methylthiophene-3-carboxamide molecule has been studied for its potential in several therapeutic areas. For instance, its structural similarity to known bioactive molecules has led researchers to investigate its possible role in modulating enzyme activity and receptor binding.

One of the most compelling aspects of 2-amino-4-methylthiophene-3-carboxamide is its ability to serve as a scaffold for the development of novel pharmaceutical agents. By modifying its core structure or appending different functional groups, chemists can generate libraries of derivatives with tailored biological properties. This approach has been successfully employed in high-throughput screening programs to identify compounds with enhanced efficacy and reduced toxicity.

Recent advancements in computational chemistry have further accelerated the discovery process for thiophene derivatives like 2-amino-4-methylthiophene-3-carboxamide. Molecular modeling techniques allow researchers to predict the binding affinity of this compound to various biological targets with high accuracy. These predictions are crucial for designing experiments that validate the potential therapeutic value of the molecule. Additionally, machine learning algorithms have been trained on large datasets of bioactive compounds to identify new structural motifs that could enhance the pharmacological properties of 2-amino-4-methylthiophene-3-carboxamide.

The synthesis of 2-amino-4-methylthiophene-3-carboxamide is another area where significant progress has been made. Modern synthetic methodologies have enabled the efficient preparation of this compound in multi-step processes with high yields and purity. These methods often involve catalytic reactions that minimize waste and energy consumption, aligning with the principles of green chemistry. The ability to produce 2-amino-4-methylthiophene-3-carboxamide on a scalable basis is essential for its commercialization as a pharmaceutical ingredient.

In vitro studies have provided valuable insights into the biological activity of 2-amino-4-methylthiophene-3-carboxamide. Researchers have observed that this compound exhibits inhibitory effects on certain enzymes implicated in diseases such as cancer and inflammation. The precise mechanism by which it exerts these effects is still under investigation, but preliminary data suggest that it interacts with key protein targets in a manner similar to known therapeutic agents. These findings warrant further exploration through preclinical studies to assess its safety and efficacy in vivo.

The potential applications of 2-amino-4-methylthiophene-3-carboxamide extend beyond traditional drug development. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules used in materials science and agrochemicals. For example, derivatives of this compound have shown promise as components in conductive polymers and as additives that enhance crop protection agents.

The regulatory landscape for pharmaceutical compounds like 2-amino-4-methylthiophene-3-carboxamide is evolving to accommodate new technologies and methodologies. Regulatory agencies are increasingly recognizing the importance of computational modeling and artificial intelligence in assessing the safety and efficacy of new drugs. This shift has opened up opportunities for companies developing novel compounds based on thiophene derivatives like 2-amino-4-methylthiophene-3-carboxamide to streamline their regulatory submissions.

In conclusion, 2-amino-4-methylthiophene-3-carboxamide (CAS No. 4651-97-2) represents a fascinating example of how structural diversity can lead to novel bioactive molecules. Its potential applications in medicine, materials science, and agriculture highlight its versatility as a chemical entity. As research continues to uncover new aspects of its biology and chemistry, this compound is poised to play an important role in future advancements across multiple scientific disciplines.